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Compound of Interest

Compound Name:
2-Bromo-6-methyl-N-(prop-2-en-1-

yl)benzamide

Cat. No.: B8123520

Get Quote

Executive Summary & Chemical Context
Bromo-methyl-benzamides represent a privileged scaffold in medicinal chemistry, serving as

critical intermediates in the synthesis of kinase inhibitors, receptor antagonists, and

agrochemicals. Their structural utility lies in the orthogonality of their functional groups: the aryl

bromide facilitates transition-metal-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Buchwald-

Hartwig), while the amide moiety provides hydrogen-bonding capability essential for protein-

ligand interactions.[1]

This guide provides a self-validating safety and handling framework for this chemical class.[1] It

moves beyond generic SDS data to address the specific physicochemical challenges—namely,

their lipophilicity-driven bioavailability (toxicity) and electrostatic behavior as solids.

Hazard Profile & Toxicology (The "Why" Behind the
H-Codes)
While Safety Data Sheets (SDS) list H-codes, they rarely explain the mechanistic basis of the

hazard. Bromo-methyl-benzamides are generally classified as Irritants and Harmful by
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Ingestion.[1]

GHS Classification & Mechanism
GHS Code Hazard Statement Mechanistic Insight

H302 Harmful if swallowed

Lipophilicity: The methyl and

bromo substituents increase

logP, enhancing membrane

permeability and oral

bioavailability compared to

unsubstituted benzamides.[1]

H315 Causes skin irritation

Acidic Potential: Hydrolysis on

moist skin can release

hydrobromic acid (HBr) traces

or substituted benzoic acids,

leading to contact dermatitis.

[1]

H319 Causes serious eye irritation

Physical/Chemical: Micro-

crystalline dust acts as a

mechanical abrasive; high

local concentration on the

cornea causes pH shifts.[1]

H335 May cause respiratory irritation

Mucosal Interaction: Inhalation

of dust triggers inflammatory

responses in the upper

respiratory tract due to poor

water solubility preventing

rapid clearance.[1]
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Critical Note: Isomers (e.g., 2-bromo-4-methyl vs. 3-bromo-4-methyl) generally share this

profile, but ortho-substituted variants may exhibit lower melting points, increasing the risk of

sublimation or vapor generation during heating.[1]

Strategic Handling & Engineering Controls
The "Static-Solid" Challenge
Bromo-methyl-benzamides are typically crystalline solids that accumulate significant static

charge.[1] This causes "fly-away" powder during weighing, posing an inhalation risk and cross-

contamination hazard.

Engineering Control Workflow
Do not weigh on an open bench. The following decision logic dictates the required engineering

controls based on operation scale.
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Operation Assessment

Physical State?

Solid / Powder Solution / Oil

Quantity? Standard Fume
Hood Handling

< 100 mg

> 100 mg

Use Anti-Static Gun
+ Draft Shield

Weigh inside
Fume Hood

If static persists

Click to download full resolution via product page

Figure 1: Engineering control decision tree for handling bromo-methyl-benzamide solids.

Personal Protective Equipment (PPE) Selection[1]
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Gloves: Nitrile (0.11 mm minimum) is sufficient for the solid.[1] However, if dissolved in DCM

or DMF, use double-gloving or laminate gloves (e.g., Silver Shield), as these solvents carry

the solute through standard nitrile.

Respiratory: If weighing >500 mg outside a hood (not recommended) or cleaning a spill, use

an N95 (US) or P2 (EU) particulate respirator.[1]

Experimental Protocol: Solubilization & Stock
Preparation
Researchers often struggle with the hydrophobicity of these compounds.[1] This protocol

ensures complete dissolution without precipitation.[1]

Reagents: DMSO (Anhydrous), Vortex Mixer, Sonicator.[1]

Calculation: Calculate the volume of DMSO required for a 10 mM stock solution.

Formula:

[1]

Addition: Add 50% of the calculated DMSO volume to the vial containing the solid.

Vortex: Vortex at high speed for 30 seconds. The solution may appear cloudy (suspension).

[1]

Sonication: Sonicate at 40°C for 5-10 minutes. Heat aids in breaking the crystal lattice.

Completion: Add the remaining 50% DMSO. Vortex again.

Validation: Hold the vial against a light source. The solution must be completely clear with

no refracting particles.

Storage: Aliquot immediately to prevent freeze-thaw cycles. Store at -20°C.

Reactivity & Stability
Understanding the chemical behavior is crucial for safety during synthesis.
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Incompatibilities:

Strong Oxidizers: Can oxidize the methyl group to a carboxylic acid or aldehyde

(exothermic).[1]

Strong Bases: Can hydrolyze the amide bond, releasing ammonia or substituted amines.

[1]

Organolithiums: Will undergo Lithium-Halogen exchange at the bromine position extremely

rapidly, potentially leading to runaway exotherms if not cooled to -78°C.[1]

Thermal Stability: Stable at room temperature.[1] Melting points typically range from 130°C

to 180°C depending on the isomer.

Emergency Response & Waste Disposal
Spill Response Logic
Bromo-methyl-benzamides are toxic to aquatic life with long-lasting effects (often H411/H412).

[1] Spills must not reach drains.[1][2][3][4]

Spill Detected State?

Dry Powder

Solution

Wet Sweep Method
(Avoid Dust)

Absorb with
Vermiculite/Sand

Collect in
Sealable Bag

Label: Halogenated
Organic Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill response workflow ensuring containment of halogenated waste.[1]

Waste Disposal[6][7]
Classification:Halogenated Organic Waste.[1][4]

Segregation: NEVER mix with non-halogenated solvents (e.g., acetone, methanol washings)

if the concentration is high.[1] Halogens require higher temperature incineration to prevent

dioxin formation.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.tcichemicals.com/BE/en/sds/A1067_EU_6N.pdf
https://datasheets.scbt.com/sc-202494.pdf
https://pdf.benchchem.com/2623/Personal_protective_equipment_for_handling_N_4_bromobenzenesulfonyl_benzamide.pdf
https://www.benchchem.com/product/b8123520/docs?utm_src=pdf-body-img#technical-guide-safety-handling-and-reactivity-of-bromo-methyl-benzamides
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://pdf.benchchem.com/2623/Personal_protective_equipment_for_handling_N_4_bromobenzenesulfonyl_benzamide.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.spectrumchemical.com/MSDS/TCI-B3049.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8123520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Clearly mark "Contains Bromine" to alert disposal facility personnel.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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